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Compound of Interest

Compound Name: OICR12694 TFA

Cat. No.: B13923551

Get Quote

For laboratory professionals engaged in cutting-edge research and drug development, the

responsible management and disposal of chemical compounds are paramount for ensuring a

safe working environment and maintaining regulatory compliance. This document provides a

comprehensive, step-by-step protocol for the proper disposal of OICR12694 Trifluoroacetate

(TFA), a compound whose handling necessitates special consideration due to the corrosive

and environmentally hazardous nature of the trifluoroacetic acid component.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is critical to be equipped with the appropriate

Personal Protective Equipment (PPE). This includes, but is not limited to, safety goggles,

chemical-resistant gloves, and a laboratory coat. All handling of OICR12694 TFA should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood, to

minimize the risk of inhalation or accidental exposure.[1][2]
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The primary hazard associated with OICR12694 TFA stems from the trifluoroacetic acid salt. A

thorough understanding of the properties of TFA is crucial for its safe handling and disposal.

Property Value

CAS Number 76-05-1

Molecular Formula C₂HF₃O₂

Boiling Point 72.4 °C (162.3 °F)[2]

pH 2 (100 g/L aq. sol.)[3]

Corrosivity Causes severe skin burns and eye damage[2]

Environmental Hazard Harmful to aquatic life with long-lasting effects[2]

Step-by-Step Disposal Protocol for OICR12694 TFA
The disposal of OICR12694 TFA must be carried out in strict accordance with local, state, and

federal regulations. Always consult your institution's Environmental Health and Safety (EHS)

department for specific requirements.[1] The following protocol provides a general guideline for

safe disposal.

1. Waste Segregation and Collection:

Solid Waste: All solid materials contaminated with OICR12694 TFA, such as weighing

papers, contaminated gloves, and disposable labware, must be collected in a dedicated and

clearly labeled hazardous waste container.[2]

Liquid Waste: Unused solutions of OICR12694 TFA and any rinseate from cleaning

contaminated glassware should be collected in a separate, sealed, and clearly labeled

hazardous waste container.[2] The container must be chemically resistant (e.g., glass or a

suitable plastic) to withstand the corrosive nature of TFA.[2][4] Under no circumstances

should OICR12694 TFA waste be disposed of down the drain.[2]

Sharps Waste: Any needles or other sharps contaminated with OICR12694 TFA must be

disposed of in a designated, puncture-resistant, and leak-proof sharps container.[2]
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2. Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"OICR12694 TFA," and any other information required by your institution.[1][4] Do not use

abbreviations.[4]

Store waste containers in a designated satellite accumulation area within the laboratory.[2][4]

This area should be away from incompatible materials.[4] Containers should be kept tightly

sealed.[4]

3. Arranging for Disposal:

Once the waste container is approximately 80% full, contact your institution's EHS office to

schedule a pickup for the hazardous waste.[4]

Follow all institutional procedures for waste disposal requests.

4. Decontamination of Work Surfaces and Equipment:

Thoroughly decontaminate all work surfaces and non-disposable equipment that have come

into contact with OICR12694 TFA.[2] A water or dilute aqueous bicarbonate rinse can be

used for decontamination.[4]

Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is crucial.

Spills: For small spills (a few mL) inside a fume hood, absorb the spill with an inert material

(e.g., vermiculite or sand) and place it in a suitable container for disposal.[4] For larger spills

(>50 mL) outside a fume hood, evacuate the laboratory, activate the fire alarm, and call 911.

[4]

Skin Contact: Immediately move to a safety shower or other water source and begin rinsing

the affected area.[4] Remove contaminated clothing while flushing. Continue rinsing until

emergency personnel arrive.[4]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[5][6] Seek immediate medical attention.[5][6]
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Inhalation: Move the individual to fresh air.[1] If breathing is difficult, seek immediate medical

attention.

Ingestion: Rinse the mouth with water.[4] Do NOT induce vomiting.[4] Seek immediate

medical attention.

Disposal Workflow
The following diagram illustrates the decision-making workflow for the proper disposal of

OICR12694 TFA.
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Caption: Disposal workflow for OICR12694 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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